(1H-benzo[d]imidazol-5-yl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: [3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-(3H-benzimidazol-5-yl)methanone
• InChI: InChI=1S/C21H21N3O3S/c25-21(14-6-9-19-20(10-14)23-13-22-19)24-15-7-8-16(24)12-18(11-15)28(26,27)17-4-2-1-3-5-17/h1-6,9-10,13,15-16,18H,7-8,11-12H2,(H,22,23)
• InChI Key: XJAVBDDOSSIEEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CC4=C(C=C3)N=CN4)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

The compound appears to contain a benzimidazole group, which is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Benzimidazoles are a class of heterocyclic aromatic organic compounds. This structure is found in many important natural products and pharmaceuticals.

Molecular Structure Analysis

The benzimidazole group in the compound consists of a five-membered 1,3-diazole ring fused to a benzene ring. The presence of nitrogen atoms in the diazole ring can participate in hydrogen bonding, which can affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

Benzimidazoles are known to undergo a variety of chemical reactions, including alkylation, acylation, and halogenation. The specific reactions that this compound would undergo would depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact molecular structure. Factors that could influence these properties include the presence and position of functional groups, the degree of unsaturation, and the presence of heteroatoms.

Scientific Research Applications

Synthesis of Tropane Alkaloids

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Asymmetric Syntheses

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Synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone

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Tumor Inhibitory Activity

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Benzimidazoles are known to have a wide range of biological activities, including antiviral, anticancer, and antimicrobial activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. Given the wide range of activities associated with benzimidazoles, there could be many potential directions for future research.